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Introduction
Calcium chlorate dihydrate, with the chemical formula Ca(ClO₃)₂·2H₂O, is an inorganic

compound that presents as a white to yellowish crystalline solid.[1] It is a strong oxidizing agent

and has found applications as a herbicide, insecticide, and seed disinfectant, as well as in

photography and pyrotechnics.[2][3] While not directly a therapeutic agent, its chemical

reactivity and potential for controlled release of oxidizing species may be of interest in specific

drug delivery or prodrug strategy contexts, particularly in areas requiring localized oxidative

stress. This technical guide provides a comprehensive overview of the core fundamental

properties of calcium chlorate dihydrate, detailing its physicochemical characteristics,

experimental protocols for their determination, and key chemical transformations.

Physicochemical Properties
The fundamental physical and chemical properties of calcium chlorate dihydrate are

summarized in the tables below. These properties are crucial for understanding its stability,

solubility, and reactivity, which are critical parameters in any potential application.

Table 1: General and Physical Properties of Calcium
Chlorate Dihydrate
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Property Value Reference

Chemical Formula Ca(ClO₃)₂·2H₂O [4]

Molecular Weight 243.01 g/mol [1][5]

Appearance
White to yellowish monoclinic

crystals
[1][6]

Density 2.711 g/cm³ [1][4]

Melting Point
Decomposes around 100 °C

when rapidly heated
[1][4]

Hygroscopicity Hygroscopic [4]

Table 2: Solubility Data for Calcium Chlorate Dihydrate
Solvent Solubility Temperature (°C) Reference

Water 63.0 g / 100 g solution 0.5 [1][6]

66.0 g / 100 g solution 25 [1][6]

78.0 g / 100 g solution 93 [1][6]

Acetone Soluble - [4]

Ethanol Soluble - [4]

Experimental Protocols
Detailed methodologies for characterizing the fundamental properties of calcium chlorate
dihydrate are outlined below. These protocols are based on standard analytical techniques

and can be adapted for specific research needs.

Determination of Water Solubility
The solubility of calcium chlorate dihydrate in water can be determined by constructing a

solubility curve.

Methodology:
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A known mass of calcium chlorate dihydrate is added to a test tube containing a measured

volume of deionized water.

The test tube is gradually heated in a water bath with constant stirring until all the solid

dissolves.

The solution is then allowed to cool slowly while being continuously stirred.

The temperature at which the first crystals appear is recorded. This represents the saturation

temperature for that specific concentration.

Successive known volumes of deionized water are added to the test tube, and the process of

heating and cooling is repeated to obtain a series of saturation temperatures at different

concentrations.

The solubility, expressed as grams of solute per 100 g of water, is calculated for each data

point.

A solubility curve is generated by plotting solubility as a function of temperature.

Thermal Analysis: Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)
Thermal analysis is employed to study the decomposition and phase transitions of calcium
chlorate dihydrate as a function of temperature.

Methodology:

A small, accurately weighed sample of calcium chlorate dihydrate is placed in an inert

crucible (e.g., alumina).

The crucible is placed in a thermogravimetric analyzer or a differential scanning calorimeter.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen or air).
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For TGA: The mass of the sample is continuously monitored as a function of temperature.

Weight loss steps in the resulting thermogram indicate the loss of volatile components, such

as water of hydration and oxygen upon decomposition.

For DSC: The difference in heat flow between the sample and a reference crucible is

measured as a function of temperature. Endothermic or exothermic peaks in the DSC curve

correspond to phase transitions (like melting or dehydration) and decomposition events,

respectively.

Crystal Structure Determination by X-ray Diffraction
(XRD)
The crystalline structure of calcium chlorate dihydrate can be determined using single-crystal

or powder X-ray diffraction.

Methodology:

A suitable single crystal of calcium chlorate dihydrate is mounted on a goniometer, or a

finely ground powder sample is prepared.

The sample is irradiated with a monochromatic X-ray beam.

The diffraction pattern, consisting of a set of diffraction peaks at specific angles, is recorded.

The positions and intensities of the diffraction peaks are used to determine the unit cell

dimensions and the arrangement of atoms within the crystal lattice.

For powder diffraction, the experimental pattern can be compared to standard diffraction

databases for phase identification.

Chemical Transformations
Calcium chlorate dihydrate undergoes several key chemical reactions, primarily involving its

decomposition and its role as an oxidizing agent.

Thermal Decomposition
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Upon heating, calcium chlorate dihydrate first loses its water of hydration to form anhydrous

calcium chlorate. Further heating leads to decomposition, yielding calcium chloride and oxygen

gas.

Reaction Pathway:

Dehydration: Ca(ClO₃)₂·2H₂O(s) → Ca(ClO₃)₂(s) + 2H₂O(g)

Decomposition: Ca(ClO₃)₂(s) → CaCl₂(s) + 3O₂(g)

The following diagram illustrates the synthesis and thermal decomposition pathway of calcium
chlorate dihydrate.
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Caption: Synthesis and Thermal Decomposition of Calcium Chlorate Dihydrate.
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Reaction with Sulfuric Acid
Cold, dilute solutions of calcium chlorate and sulfuric acid react to produce chloric acid and a

precipitate of calcium sulfate.[7]

Ca(ClO₃)₂(aq) + H₂SO₄(aq) → 2HClO₃(aq) + CaSO₄(s)[7]

Contact with concentrated sulfuric acid can be explosive due to the instability of concentrated

chloric acid.[7]

Safety and Handling
Calcium chlorate dihydrate is a strong oxidizing agent and can form flammable or explosive

mixtures with combustible materials.[3] It should be handled with care, avoiding contact with

strong acids and ammonium salts.[3] Appropriate personal protective equipment, including

safety goggles and gloves, should be worn when handling this compound. Store in a cool, dry,

well-ventilated area away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vln.vic.edu.au [vln.vic.edu.au]

2. Synthesis of Calcium dichloride_Chemicalbook [chemicalbook.com]

3. webs.anokaramsey.edu [webs.anokaramsey.edu]

4. cdn.cocodoc.com [cdn.cocodoc.com]

5. youtube.com [youtube.com]

6. apps.dtic.mil [apps.dtic.mil]

7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

To cite this document: BenchChem. [A Technical Guide to the Fundamental Properties of
Calcium Chlorate Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://webs.anokaramsey.edu/chemistry/Chem1062/Labs/Solubility/Solubility%20Curves-S13.pdf
https://webs.anokaramsey.edu/chemistry/Chem1062/Labs/Solubility/Solubility%20Curves-S13.pdf
https://www.benchchem.com/product/b159063?utm_src=pdf-custom-synthesis
https://www.vln.vic.edu.au/demos/Chemistry/Determining%20a%20solubility%20curve%20experiment.pdf
https://www.chemicalbook.com/article/synthesis-of-calcium-dichloride.htm
https://webs.anokaramsey.edu/chemistry/Chem1062/Labs/Solubility/Solubility%20Curves-S13.pdf
https://cdn.cocodoc.com/cocodoc-form-pdf/pdf/15714769--Solubility-of-a-Salt-in-Water-at-Various-Austin-Peay-State-University-apsu-.pdf
https://www.youtube.com/watch?v=svRIg_kzE68
https://apps.dtic.mil/sti/html/tr/AD0003174/index.html
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b159063#fundamental-properties-of-calcium-chlorate-dihydrate
https://www.benchchem.com/product/b159063#fundamental-properties-of-calcium-chlorate-dihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b159063#fundamental-properties-of-calcium-chlorate-
dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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